Cas no 847395-35-1 (1-(2,5-dimethylphenyl)-4-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)

• Product Name: 1-(2,5-dimethylphenyl)-4-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• CAS No: 847395-35-1
• MF: C₂₂H₂₁N₃O
• MW: 343.421644926071
• CID: 6086404
• PubChem ID: 4753908
• Update Time: 2025-05-17

1-(2,5-dimethylphenyl)-4-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-4-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• 847395-35-1
• 1-(2,5-dimethylphenyl)-4-[1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one
• F0660-1075
• 1-(2,5-dimethylphenyl)-4-(1-prop-2-ynylbenzimidazol-2-yl)pyrrolidin-2-one
• Z111780368
• AKOS001174560
• AKOS016260371
• 1-(2,5-dimethylphenyl)-4-(1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• Inchi： 1S/C22H21N3O/c1-4-11-24-19-8-6-5-7-18(19)23-22(24)17-13-21(26)25(14-17)20-12-15(2)9-10-16(20)3/h1,5-10,12,17H,11,13-14H2,2-3H3
• InChI Key： RRFSBVGYVVIBAB-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CC#C)CN1C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 343.168462302g/mol
• Monoisotopic Mass: 343.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-(2,5-dimethylphenyl)-4-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

1-(2,5-Dimethylphenyl)-4-1-(Prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one: A Comprehensive Overview

1-(2,5-Dimethylphenyl)-4-1-(Prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 847395-35-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely known for their diverse pharmacological activities, including anxiolytic, sedative, and muscle relaxant properties. The unique structural features of this compound make it a promising candidate for the development of novel therapeutic agents.

The molecular structure of 1-(2,5-dimethylphenyl)-4-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one is characterized by a pyrrolidinone ring fused to a benzodiazepine core, with additional substituents such as a 2,5-dimethylphenyl group and a propargyl (prop-2-yn-1-yl) group. These substituents play crucial roles in modulating the compound's biological activity and pharmacokinetic properties. The presence of the propargyl group, in particular, introduces a triple bond that can participate in various chemical reactions, such as click chemistry, which is widely used in the synthesis of complex molecules and drug conjugates.

Recent studies have highlighted the potential of 1-(2,5-dimethylphenyl)-4-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent GABA-A receptor modulating activity. GABA-A receptors are key targets for anxiolytic and sedative drugs, and compounds that can selectively modulate these receptors have the potential to offer improved therapeutic profiles with reduced side effects.

In addition to its anxiolytic properties, 1-(2,5-dimethylphenyl)-4-1-(prop-2-yn-1-y l)-1H - 1 , 3 - benzodiazol - 2 - ylpyrrolidin - 2 - one has been investigated for its potential as a neuroprotective agent. Studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are common underlying mechanisms in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to protect neurons from damage could make this compound a valuable tool in the development of treatments for these debilitating conditions.

The pharmacokinetic properties of 1-(2,5-dimethylphenyl)-4-1-(prop - 2 - yn - 1 - yl) - 1H - 1 , 3 - benzodiazol - 2 - ylpyrrolidin - 2 - one have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral medication. Additionally, its metabolic stability and low toxicity profile are advantageous for long-term use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2 , 5 - dimethylphenyl) - 4 - 1 -(prop - 2 - yn - 1 - yl) - 1H - 1 , 3 - benzodiazol - 2 - ylpyrrolidin - 2 - one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not cause significant adverse effects. These findings are promising and suggest that further clinical evaluation is warranted.

In conclusion, 1-(2 , 5-dimethylphenyl) -4 -(prop -   y n   y l )   y l )   y l )   y l )   y l )   y l )   y l )   y l )   y l )   y l )   y l )   y l )    H    H    H    H    H    H    H    H    H    H    H    H    H    H    H    H    H    H    H    H                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                                          -benzodiazol--y-one) (CAS No. 847395-35- ) represents a promising candidate for the development of novel therapeutic agents targeting neurological disorders. Its unique structural features, combined with its favorable pharmacological properties and safety profile, make it an attractive molecule for further research and clinical development.

The ongoing advancements in synthetic chemistry and drug delivery systems will likely enhance the therapeutic potential of this compound even further. As research continues to uncover new insights into its mechanisms of action and potential applications, it is anticipated that 1-( ) will play a significant role in shaping the future of medicinal chemistry and pharmaceutical research.

In summary, the compound, with its unique structural features and promising biological activities, holds great promise for addressing unmet medical needs in neurological disorders. Its continued investigation through preclinical studies and clinical trials will be crucial in realizing its full therapeutic potential.